Cas no 847969-65-7 (Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-)

Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]- structure
847969-65-7 structure
Product name:Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-
CAS No:847969-65-7
MF:C22H22FN5O4
MW:439.439588069916
CID:1831161

Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-
    • Benzonitrile, 5-fluoro-2-[4-[2-(4-morpholinyl)-5-nitrobenzoyl]-1-piperazinyl]-
    • Inchi: 1S/C22H22FN5O4/c23-17-1-3-20(16(13-17)15-24)25-5-7-27(8-6-25)22(29)19-14-18(28(30)31)2-4-21(19)26-9-11-32-12-10-26/h1-4,13-14H,5-12H2
    • InChI Key: IMURUVBSLABCDF-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(F)=CC=C1N1CCN(C(=O)C2=CC([N+]([O-])=O)=CC=C2N2CCOCC2)CC1

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 699.6±55.0 °C(Predicted)
  • pka: 0.94±0.10(Predicted)

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